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Compound of Interest

Compound Name:
2,2,2-trifluoro-1-(1H-pyrrol-3-

yl)ethanone

Cat. No.: B1316261 Get Quote

Note to the Reader: The scientific literature and chemical databases predominantly provide

data for 2-trifluoroacetylpyrrole, with limited to no information available for the 3-

trifluoroacetylpyrrole isomer. This guide focuses on the well-documented 2-

trifluoroacetylpyrrole, which is the likely compound of interest for research and development

professionals.

This technical guide provides a comprehensive overview of the core physical and chemical

properties of 2-trifluoroacetylpyrrole. The information is tailored for researchers, scientists, and

professionals in drug development, with a focus on quantitative data, experimental context, and

clear visual representation of its synthesis.

Core Physical and Chemical Properties
2-Trifluoroacetylpyrrole is a substituted pyrrole derivative characterized by the presence of an

electron-withdrawing trifluoroacetyl group at the second position of the pyrrole ring.[1][2] This

substitution significantly influences its chemical reactivity and physical properties.[2] The

compound typically appears as an off-white to light brown solid at temperatures below 48°C

and transitions to a liquid state above 50°C.[1][3][4]

Quantitative Data Summary
The following table summarizes the key physical and chemical data for 2-trifluoroacetylpyrrole,

compiled from various chemical data sources.
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Property Value Source

Molecular Formula C₆H₄F₃NO [1][2][3]

Molecular Weight 163.10 g/mol [5][6][7]

Melting Point 48-50 °C (lit.) [1][3][4][5][6][8]

Boiling Point 193.9 ± 35.0 °C (Predicted) [1][3][4]

Density 1.409 ± 0.06 g/cm³ (Predicted) [1][3][4]

pKa 13.58 ± 0.50 (Predicted) [1][3][4]

Form Solid [1][3][5][6]

Appearance Off-white to light brown [1][3][4]

Storage Temperature
Room Temperature (Sealed in

dry conditions)
[1][3][4]

CAS Number 2557-70-2 [1][5][6][7]

Experimental Protocols
A prevalent method for the synthesis of 2-trifluoroacetylpyrrole involves the electrophilic

acylation of pyrrole using trifluoroacetic anhydride (TFAA).[1][4][6][9] This reaction is notable for

its rapid kinetics.[9]

Synthesis of 2-Trifluoroacetylpyrrole via Trifluoroacetylation:

Reactants:

Pyrrole

Trifluoroacetic Anhydride (TFAA)

Solvent: Benzene[1][6] or Dichloromethane (CH₂Cl₂)[10]

Procedure:

A solution of the chosen solvent (e.g., benzene or dichloromethane) is prepared.
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The solution is cooled to a reduced temperature, typically 0°C or -15°C, under an inert

atmosphere such as argon.[1][10]

Pyrrole is introduced into the cooled solvent.

Trifluoroacetic anhydride (TFAA) is added to the solution. The high reactivity of pyrrole

towards electrophilic substitution facilitates a rapid reaction with TFAA.[9]

The reaction proceeds to yield 2-trifluoroacetylpyrrole as the primary product. It is

important to manage the reaction conditions carefully, as the high reactivity of pyrrole can

lead to the formation of polymeric byproducts, especially in the presence of acid catalysts.

[9]

Characterization Methods:

Following synthesis, the structure and purity of the resulting pyrrole derivatives are typically

confirmed using a variety of analytical techniques, including:

¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectroscopy[11]

Electrospray Ionization Mass Spectrometry (ESI-MS)[11]

UV-VIS Spectrophotometry[11]

Visualized Experimental Workflow
The following diagram illustrates the key steps in the synthesis of 2-trifluoroacetylpyrrole.
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Synthesis of 2-Trifluoroacetylpyrrole

Reactants:
Pyrrole

Trifluoroacetic Anhydride (TFAA)

Electrophilic Acylation Reaction

Solvent:
Benzene or CH₂Cl₂

Reaction Conditions:
0°C to -15°C

Inert Atmosphere (Argon)

Product:
2-Trifluoroacetylpyrrole

Yields

Characterization:
NMR, ESI-MS, UV-VIS

Verification

Click to download full resolution via product page

Caption: Workflow for the synthesis and characterization of 2-trifluoroacetylpyrrole.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b1316261?utm_src=pdf-body-img
https://www.benchchem.com/product/b1316261?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1316261?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. 2-(TRIFLUOROACETYL)PYRROLE | 2557-70-2 [m.chemicalbook.com]

2. CAS 2557-70-2: 2-(trifluoroacetyl)pyrrole | CymitQuimica [cymitquimica.com]

3. 2557-70-2 CAS MSDS (2-(TRIFLUOROACETYL)PYRROLE) Melting Point Boiling Point
Density CAS Chemical Properties [chemicalbook.com]

4. 2-(TRIFLUOROACETYL)PYRROLE CAS#: 2557-70-2 [m.chemicalbook.com]

5. 2-(三氟乙酰基)吡咯 99% | Sigma-Aldrich [sigmaaldrich.com]

6. 2-(Trifluoroacetyl)pyrrole 99 2557-70-2 [sigmaaldrich.com]

7. 2-(TRIFLUOROACETYL)PYRROLE | 2557-70-2 | INDOFINE Chemical Company
[indofinechemical.com]

8. labsolu.ca [labsolu.ca]

9. scite.ai [scite.ai]

10. researchgate.net [researchgate.net]

11. Synthesis, physicochemical characterization and biological activity of novel pyrrole
flavones - PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [An In-depth Technical Guide to the Physical
Characteristics of 2-Trifluoroacetylpyrrole]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1316261#physical-characteristics-of-3-
trifluoroacetylpyrrole]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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